2-(2-(2,4-Dichlorophenoxy)acetamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-[[2-(2,4-dichlorophenoxy)acetyl]amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C19H21Cl2N3O3S.ClH/c1-10(2)24-6-5-12-15(8-24)28-19(17(12)18(22)26)23-16(25)9-27-14-4-3-11(20)7-13(14)21;/h3-4,7,10H,5-6,8-9H2,1-2H3,(H2,22,26)(H,23,25);1H
• InChI Key: HVHZCQRGUQUUKH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)COC3=C(C=C(C=C3)Cl)Cl.Cl
• Molecular Formula: C19H22Cl3N3O3S
• Molecular Weight: 478.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an acetamido group, a dichlorophenoxy group, and a tetrahydrothieno[2,3-c]pyridine group. The presence of these groups suggests that this compound may have interesting chemical properties and potential applications.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the acetamido group could be introduced via an acylation reaction, while the dichlorophenoxy group could be introduced via a nucleophilic aromatic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The dichlorophenoxy group would likely contribute to the compound’s polarity, while the tetrahydrothieno[2,3-c]pyridine group would likely contribute to its three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of its various functional groups. For example, the acetamido group could participate in condensation reactions, while the dichlorophenoxy group could participate in elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would likely be influenced by the polarity of the dichlorophenoxy group, while its melting point would likely be influenced by the rigidity of the tetrahydrothieno[2,3-c]pyridine group.

Scientific Research Applications

Antimicrobial Activity

Research demonstrates the synthesis of various compounds using starting materials that share structural similarities with "2-(2-(2,4-Dichlorophenoxy)acetamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride", showing significant antimicrobial properties. For instance, the synthesis of pyrimidinones and oxazinones derivatives exhibits comparable antibacterial and antifungal activities to known drugs such as streptomycin and fusidic acid, highlighting the compound's potential in contributing to new antimicrobial agents (Hossan et al., 2012; Talupur et al., 2021).

Synthesis of Novel Compounds

Several studies have explored the synthesis of novel compounds incorporating the thieno[2,3-c]pyridine moiety, which is structurally related to the chemical . These studies have led to the creation of compounds with valuable biological activities, paving the way for the development of new therapeutic agents. The innovative synthesis approaches and the biological activities of these compounds suggest the versatility and potential applications of "this compound" in drug discovery (Youssef et al., 2012; Gouda et al., 2010).

Key Intermediate for Bioactive Agents

Research has also identified the compound as a key intermediate in the synthesis of a wide range of bioactive agents, including those with potential anticancer, analgesic, and anti-inflammatory properties. This underscores the compound's significance in medicinal chemistry, where it can serve as a precursor for developing diverse therapeutic agents (Abu-Melha et al., 2013; Amr et al., 2007).

Mechanism of Action

Target of Action

The primary target of this compound is the c-Met kinase . c-Met is a receptor tyrosine kinase involved in cellular processes that lead to the development and progression of cancer .

Mode of Action

The compound interacts with its target, c-Met kinase, by binding to it . Molecular docking studies indicate that these compounds bind to Met1160 from the hinge region . This interaction can lead to changes in the kinase’s activity, potentially inhibiting its function .

Biochemical Pathways

The binding of this compound to c-Met kinase affects the HGF/c-Met pathway . This pathway is involved in embryonic development, tissue regeneration, and damage repair under normal physiological conditions . Deregulation of the HGF/c-Met pathway has been reported in several cancers .

Pharmacokinetics

The compound has high gastrointestinal (GI) absorption, indicating good bioavailability . Its skin permeation is low, with a Log Kp of -7.03 cm/s . The compound has a lipophilicity Log Po/w (iLOGP) of 1.13 .

Result of Action

The compound shows moderate-to-good antiproliferative activity against MCF-7 and A549 cancer cell lines . It also exerts antimigratory activity on both cell lines . The compound has better potential at inhibiting growth and migration in MCF-7 cells .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its intended use. For example, if it were intended to be used as a pharmaceutical, its safety and hazards would need to be evaluated through preclinical and clinical testing.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it showed promise as a pharmaceutical, future research could focus on optimizing its synthesis, improving its pharmacokinetics, and evaluating its efficacy in clinical trials.